(E)-4-(Dimethylamino)-N-[1-(2-hydroxyphenyl)propyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[1-(2-hydroxyphenyl)propyl]but-2-enamide
• InChI: InChI=1S/C15H22N2O2/c1-4-13(12-8-5-6-9-14(12)18)16-15(19)10-7-11-17(2)3/h5-10,13,18H,4,11H2,1-3H3,(H,16,19)/b10-7+
• InChI Key: QFBAIJUFVKHSDY-JXMROGBWSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1O)NC(=O)C=CCN(C)C
• Isomeric SMILES: CCC(C1=CC=CC=C1O)NC(=O)/C=C/CN(C)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

(E)-4-(Dimethylamino)-N-[1-(2-hydroxyphenyl)propyl]but-2-enamide, commonly known as DMAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of DMAB is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cancer cell growth and proliferation. DMAB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a critical role in cancer development. DMAB also inhibits the activity of protein kinase C (PKC), a family of proteins that are involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
DMAB has been shown to have several biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cancer cell migration and invasion, and the suppression of angiogenesis (the formation of new blood vessels). DMAB has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMAB is its selectivity for cancer cells, which makes it a valuable tool for cancer diagnosis and imaging. DMAB is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one of the limitations of DMAB is its potential toxicity, which may limit its use in clinical applications. Additionally, further research is needed to fully understand the mechanism of action of DMAB and its potential side effects.

Future Directions

There are several future directions for research on DMAB, including the development of new synthesis methods and purification techniques, the investigation of its potential therapeutic applications in cancer treatment, and the exploration of its potential use as a molecular imaging agent. Additionally, further studies are needed to fully understand the mechanism of action of DMAB and its potential side effects, as well as its interactions with other drugs and compounds.

Synthesis Methods

DMAB can be synthesized using a variety of methods, including the reaction between 4-(dimethylamino)but-2-enal and 1-(2-hydroxyphenyl)propan-1-one in the presence of a base. Another method involves the reaction between 4-(dimethylamino)but-2-enal and 1-(2-hydroxyphenyl)propan-1-one in the presence of a reducing agent. The resulting product is then purified using various techniques, such as column chromatography or recrystallization.

Scientific Research Applications

DMAB has been extensively studied in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. One of the most promising applications of DMAB is its potential use as a fluorescent probe for detecting cancer cells. DMAB has been shown to selectively accumulate in cancer cells and emit fluorescence upon excitation, making it a valuable tool for cancer diagnosis and imaging.